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Compound of Interest

Compound Name: Furturyl isopropyl sulfide

Cat. No.: B155061

An In-depth Technical Guide to Furfuryl Isopropyl Sulfide: Chemical Properties and Structure

Introduction

Furfuryl isopropyl sulfide, identified by the CAS Number 1883-78-9, is an organosulfur
compound recognized for its distinct aroma profile, which includes notes of coffee, savory
meat, onion, and garlic.[1] This compound is utilized as a flavoring agent in a variety of food
products, including baked goods, dairy, confectioneries, beverages, and meat products.[1] This
technical guide provides a comprehensive overview of the chemical and physical properties,
structure, and relevant experimental methodologies associated with furfuryl isopropyl sulfide,
intended for researchers, scientists, and professionals in the fields of flavor chemistry and drug
development.

Chemical Structure and Identifiers

The molecular structure of furfuryl isopropyl sulfide consists of a furan ring attached to a
methyl group, which is in turn bonded to a sulfur atom that is also bonded to an isopropyl

group.
IUPAC Name: 2-(propan-2-ylsulfanylmethyl)furan[2]
SMILES: CC(C)SCC1=CC=CO01][]

Molecular Formula: C8H120S[1][3][4]
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Below is a two-dimensional representation of the chemical structure.

Figure 1: Chemical structure of Furfuryl Isopropyl Sulfide.

Physicochemical Properties

Furfuryl isopropyl sulfide is typically a colorless to amber-brown liquid.[1][2] A summary of its
key quantitative properties is presented in the table below for easy reference and comparison.

Property Value Reference(s)
Molecular Weight 156.25 g/mol [2]
N ) 79-80 °C at 12 mm Hg 84 °C
Boiling Point [1][2][5]
at 16 mm Hg

i . i 1.013-1.020 g/mL at 20 °C
Density/Specific Gravity [1][2][5]
0.998 g/mL at 25 °C

Refractive Index 1.497-1.508 at 20 °C [1][2]I5]

Flash Point 75.56 °C (168.00 °F) [1]

0.47 mmHg at 25 °C
Vapor Pressure . [1]
(estimated)

Insoluble in water; soluble in

Solubility alcohol and organic solvents. [1][2]
[11[2]
LogP (o/w) 2.134 (estimated) [1]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and structural elucidation of furfuryl
isopropyl sulfide.

« Infrared (IR) Spectroscopy: Studies on a range of furfuryl sulfides have identified a
characteristic medium absorption band at 1130 cm~1 in carbon tetrachloride, which can be
useful for identifying the furfuryl sulfide group.[6][7]
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e Mass Spectrometry (MS): GC-MS analysis data is available, with significant peaks observed
at m/z values of 81.0 and 156.0.[2]

Experimental Protocols
General Synthesis of Furfuryl Sulfides

A common method for the preparation of furfuryl sulfides, including furfuryl isopropyl sulfide,
involves the reaction of furfuryl mercaptan with an appropriate alkyl halide.[6][7] The general
procedure is outlined below.

Materials:

Furfuryl mercaptan

Sodium methoxide (or sodium in methanol)

Isopropyl halide (e.g., isopropyl bromide)

Methanol

Procedure:

A solution of sodium methoxide is prepared by dissolving sodium in methanol under an inert
atmosphere.

o Furfuryl mercaptan is added dropwise to the sodium methoxide solution to form the sodium
salt of furfuryl mercaptan.

e The corresponding alkyl halide (in this case, an isopropyl halide) is then added to the
reaction mixture.

e The reaction is typically stirred at room temperature or with gentle heating until completion,
which can be monitored by techniques such as Thin Layer Chromatography (TLC) or Gas
Chromatography (GC).

» Upon completion, the reaction mixture is worked up, which may involve quenching with
water, extraction with an organic solvent, and subsequent drying and purification of the crude
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product, often by distillation under reduced pressure.

The workflow for this synthesis is depicted in the following diagram.

Synthesis Workflow

Prepare Sodium Derivative
(e.9., with Sodium Methoxide)

Add Alkyl Halide
(e.g.. Isopropyl Bromide) ‘ > ‘

End: Furfuryl Alkyl Sulfide

Reaction
(Stirring at RT or heating)

Click to download full resolution via product page

Figure 2: General workflow for the synthesis of furfuryl sulfides.

Analytical Method: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile sulfur
compounds like furfuryl isopropyl sulfide, especially in complex matrices such as food or
beverages.

General Protocol:

o Sample Preparation: For liquid samples, a common technique is purge and trap
concentration. A sample (e.g., isopropyl alcohol) is diluted with ultrapure water, acidified, and
then sparged with an inert gas (e.g., nitrogen).[8]

» Trapping: The volatile compounds carried by the gas stream are trapped on an adsorbent
material like Tenax TA.[8]

» Desorption and Injection: The trapped compounds are thermally desorbed, concentrated in a
cold trap, and then injected into the gas chromatograph.[8]

e GC Separation: The compounds are separated based on their boiling points and interactions
with the stationary phase of the GC column.
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e MS Detection: As each compound elutes from the column, it enters the mass spectrometer,
where it is ionized and fragmented. The resulting mass spectrum provides a unique
fingerprint for compound identification, while the chromatographic peak area allows for
quantification.[8]

Safety and Handling

Furfuryl isopropyl sulfide is classified as an irritant, being irritating to the skin and eyes.[1]
Standard laboratory safety precautions, including the use of suitable protective clothing, gloves,
and eye protection, should be observed.[1] It is recommended to handle this compound in a
well-ventilated area or a fume hood. For detailed safety information, consult the material safety
data sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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